Cas no 1007518-31-1 (1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-one)

• Product Name: 1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-one
• CAS No: 1007518-31-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4558947
• PubChem ID: 23005699
• Update Time: 2024-03-01

1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-isopropyl-1H-pyrazol-4-yl)ethanone
• 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-one
• Ethanone, 1-[1-(1-methylethyl)-1H-pyrazol-4-yl]-
• 1-1-(Propan-2-yl)-1H-pyrazol-4-ylethan-1-one

• Inchi： 1S/C8H12N2O/c1-6(2)10-5-8(4-9-10)7(3)11/h4-6H,1-3H3
• InChI Key： BIWZOSZMTVEENZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(C(C)C)N=C1)C

Computed Properties

• Exact Mass: 152.094963g/mol
• Monoisotopic Mass: 152.094963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.19g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones